Cas no 14370-81-1 (Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI))

Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) structure
14370-81-1 structure
Product Name:Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
CAS No:14370-81-1
MF:C18H21NO4S
MW:347.428643941879
CID:212191
PubChem ID:266862
Update Time:2025-04-19

Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • NSC-105667
    • 14370-81-1
    • NSC105667
    • Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
    • Inchi: 1S/C18H21NO4S/c1-4-23-18(20)15(3)19(16-8-6-5-7-9-16)24(21,22)17-12-10-14(2)11-13-17/h5-13,15H,4H2,1-3H3
    • InChI Key: AFLGCSRZRDYBFA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C(C(=O)OCC)C)(=O)=O

Computed Properties

  • Exact Mass: 347.11900
  • Monoisotopic Mass: 347.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 473.8°Cat760mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.576
  • PSA: 72.06000
  • LogP: 4.22270
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